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Compound of Interest

Compound Name: Thidiazuron-D5

Cat. No.: B15622081

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and degradation
characteristics of Thidiazuron-D5 (TDZ-D5). Given that TDZ-D5 is an isotopically labeled
variant of Thidiazuron (TDZ), its chemical stability and degradation pathways are considered
analogous to the parent compound. This document synthesizes available data on the
persistence, transformation, and ultimate fate of TDZ under various environmental conditions.

Chemical Identity and Properties

Thidiazuron-D5 is a deuterated analog of Thidiazuron, a synthetic phenylurea compound with

cytokinin-like activity. The deuterium labeling is typically on the phenyl ring, providing a stable
internal standard for analytical quantification.
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Property Value Reference
) 1-Phenyl-d5-3-(1,2,3-

Chemical Name o [1](2)
thiadiazol-5-yl)urea
Not widely available; 51707-

CAS Number 55-2 for non-labeled [3]1(4)
Thidiazuron

Molecular Formula CoH3DsN4OS [1]1(2)

Molecular Weight 225.28 g/mol [11(2)
White to beige crystalline

Appearance [51(6)
powder

_ _ 210.5-212.5°C

Melting Point [71(8)
(decomposes)
Sparingly soluble (31 mg/L at

Water Solubility paringy ( J [9](10)

25°C)

Vapor Pressure

2.3x 107 mm Hg at 25°C

[71(8)

Log Kow (Octanol-Water

Partition Coefficient)

1.77

[51(6)

Stability of Thidiazuron-D5

The stability of Thidiazuron has been evaluated under various conditions, including hydrolysis,

photolysis, and thermal stress.

Hydrolytic Stability

Thidiazuron is stable to hydrolysis in aqueous solutions. Studies have shown that it does not

undergo significant degradation at environmentally relevant pH values.

Table 1: Hydrolytic Stability of Thidiazuron
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pH Temperature Duration Degradation Reference
Room - Hydrolytically

5-9 Not Specified [5](6)
Temperature stable

Experimental Protocol: Hydrolysis Study (General)

A typical hydrolysis study is conducted following OECD Guideline 111.

Preparation

Sterile Aqueous Buffers

Thidiazuron-D5 Stock Solution (pH 4, 7, 9)

Incubation

Incubate solutions in the dark
at a constant temperature (e.g., 50°C)

Sampling & Analysis

Collect samples at
predetermined intervals

l

Analyze by HPLC or LC-MS/MS
for parent compound and degradants

Data Analysis

Determine degradation kinetics
and half-life

Click to download full resolution via product page

General workflow for a hydrolysis stability study.
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Photolytic Stability

Thidiazuron is susceptible to degradation by light, particularly in aqueous environments.

Photolysis is a significant degradation pathway.

Table 2: Photolytic Degradation of Thidiazuron in Water

Degradation

Condition Half-life Reference
Products

Two photoproducts,

pH-dependent including 1-phenyl-3-
o 1-2 hours o [51(6)
photolysis in water (1,2,5-thiadiazol-3-
yl)urea

Experimental Protocol: Aqueous Photolysis Study (General)

Aqueous photolysis studies are generally performed according to OECD Guideline 316.
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Experimental Setup

Prepare aqueous solution
of Thidiazuron-D5

Place solution in a l

photoreactor with a light source Prepare dark control samples
(e.g., Xenon lamp)

l Exposure

Irradiate samples with light Incubate dark controls
of a specific wavelength and intensity at the same temperature

l Analysis l

Collect samples from both
irradiated and dark control
groups at time intervals

l

Analyze by HPLC or LC-MS/MS
to quantify parent compound
and identify photoproducts

Click to download full resolution via product page

General workflow for an aqueous photolysis study.

Thermal Stability

Thidiazuron is generally stable at normal temperatures and pressures.[5] An accelerated
stability study showed no degradation after 14 days at 54°C.[5]

Table 3: Thermal Stability of Thidiazuron
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Temperature Duration Degradation Reference
No degradation

54°C 14 days [5](6)
observed

Degradation of Thidiazuron-D5 in the Environment

The environmental fate of Thidiazuron is primarily influenced by microbial degradation in soil
and photolysis in water.

Soil Degradation

Thidiazuron degrades slowly in soil, with its persistence being dependent on soil type and
environmental conditions.

Table 4: Aerobic Soil Metabolism Half-lives of Thidiazuron

Soil TypelLocation Half-life (days) Reference
Four different soils (aerobic) 140 - 436 [51(6)
Terrestrial field (California) 237 [51(6)
Terrestrial field (Florida) 173 [51(6)
Terrestrial field (North

. 161 [51(6)
Carolina)
Tobacco fields (China) 9.76 - 12.60 [11](12)

Experimental Protocol: Aerobic Soil Metabolism Study (General)

Aerobic soil metabolism studies are typically conducted based on OECD Guideline 307.
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Preparation

Characterize and sieve fresh soil

Y

Adjust soil moisture to a
specific percentage of field capacity

A4

Pre-incubate soil to stabilize
microbial activity

Treatment
A4

Apply *C-labeled or non-labeled
Thidiazuron-D5 to soil samples

Incubation
A4

Incubate in the dark at a
controlled temperature and aeration

Analysis
Y 4
Use traps for volatile organics »| Collect soil samples at intervals
and *CO:z
A4
Extract soil samples with
appropriate solvents
A4
Analyze extracts by LSC, HPLC, or LC-MS/MS Determine non-extractable residues

Click to download full resolution via product page

General workflow for an aerobic soil metabolism study.
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Degradation Pathways and Metabolites

The degradation of Thidiazuron involves several transformation products, primarily through
hydroxylation and cleavage of the urea bridge.

Key Metabolites:

o 4-Hydroxyphenyl thidiazuron: A major metabolite found in goat and hen excreta, milk, eggs,
and tissues.[5]

e Phenylurea: Detected in goat urine.[5]
e 1-phenyl-3-(1,2,5-thiadiazol-3-yl)urea: A photoisomer formed during photolysis.[5]
» 3-hydroxy-thidiazuron: Identified as a metabolite in kiwifruits.[13](14)

¢ Thidiazuron-4-O-3-d-glucoside and Thidiazuron-3-O-3-d-glucoside: Glucoside conjugates
identified in kiwifruits.[13](14)

Photolysis

1-phenyl-3-(1,2,5-thiadiazol-3-yl)urea

Sunlight
Metabolism (Plants/Animals/Microorganisms)
. Conjugation - .
Hydroxylation 4-Hydroxyphenyl thidiazuron Thidiazuron-4-O-f3-d-glucoside
Thidiazuron-D5 Hydroxylatjon i )
-y onjugatlon . .
Cleavage 3-Hydroxyphenyl thidiazuron Thidiazuron-3-O-f3-d-glucoside

Phenylurea

Click to download full resolution via product page
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Simplified degradation pathway of Thidiazuron.

Analytical Methodologies

The analysis of Thidiazuron-D5 and its metabolites is typically performed using high-
performance liquid chromatography (HPLC) coupled with ultraviolet (UV) or mass spectrometry
(MS) detection.

Experimental Protocol: Sample Analysis (General)

o Extraction: Samples (soil, water, biological matrices) are extracted with a suitable organic
solvent, such as acetonitrile or methanol.

o Cleanup: The extracts may require a cleanup step, such as solid-phase extraction (SPE) with
C18 or Florisil cartridges, to remove interfering substances.[15](16)

e Analysis: The cleaned-up extracts are analyzed by HPLC or LC-MS/MS. A C18 column is
commonly used for chromatographic separation.[15](16) Thidiazuron-D5 serves as an
internal standard for the accurate quantification of the non-labeled compound.

© 2025 BenchChem. All rights reserved. 9/12 Tech Support


https://www.benchchem.com/product/b15622081?utm_src=pdf-body
https://www.researchgate.net/figure/Experimental-setup-for-the-photolysis-tests_fig4_236841589
https://pubmed.ncbi.nlm.nih.gov/21833730/
https://www.researchgate.net/figure/Experimental-setup-for-the-photolysis-tests_fig4_236841589
https://pubmed.ncbi.nlm.nih.gov/21833730/
https://www.benchchem.com/product/b15622081?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15622081?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Sample (Soil, Water, etc.)

i

Solvent Extraction
(e.g., Acetonitrile)

i

Solid-Phase Extraction (SPE)
(e.g., C18 Cartridge)

:

LC-MS/MS Analysis

i

Quantification of Analytes

Click to download full resolution via product page

General analytical workflow for Thidiazuron.

Conclusion

Thidiazuron-D5, like its non-labeled counterpart, is a relatively persistent molecule in the
environment, particularly in soil under aerobic conditions. It is stable to hydrolysis but is
susceptible to rapid degradation by photolysis in aqueous environments. The primary
degradation pathways involve phototransformation, microbial degradation in soil, and metabolic
transformation in living organisms, leading to the formation of hydroxylated derivatives,
cleavage products, and conjugates. The use of Thidiazuron-D5 as an internal standard is
crucial for the accurate quantification of Thidiazuron residues in environmental and biological
samples. Further research is warranted to fully elucidate the degradation kinetics under a wider
range of environmental conditions and to identify all transformation products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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